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Compound of Interest

Compound Name: N6-Benzoyladenine

Cat. No.: B160815 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N⁶-Benzoyladenine is a synthetic cytokinin, a class of plant hormones that plays a crucial role

in regulating cell division and growth.[1] It is frequently utilized in plant tissue culture to promote

shoot proliferation and in the organic synthesis of other adenine derivatives.[1][2][3] Accurate

and consistent preparation of stock solutions is critical for ensuring experimental reproducibility.

This document provides a detailed protocol for the preparation, storage, and handling of N⁶-

Benzoyladenine stock solutions for laboratory use.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of N⁶-

Benzoyladenine. It is important to note the variability in reported solubility data across different

suppliers, which may be due to differences in purity, crystalline form, or experimental

conditions.
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Property Value Source(s)

CAS Number 4005-49-6 [2][3][4]

Molecular Formula C₁₂H₉N₅O [3][4]

Molecular Weight 239.2 g/mol [4][5]

Appearance
White to beige/off-white

crystals or powder
[1][3]

Purity ≥99% [2][3]

Solubility in DMSO 33.3 mg/mL [3]

2 mg/mL [2]

Solubility in Ethanol 10 mg/mL (in warm ethanol) [2]

Storage (Solid) 2°C to 8°C [2][3][5]

Safety Precautions and Handling
N⁶-Benzoyladenine is considered a hazardous substance. Always consult the latest Safety

Data Sheet (SDS) from your supplier before use.[6]

Hazard Statements: Harmful if swallowed, may cause an allergic skin reaction, and is

suspected of damaging an unborn child.[4][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety glasses or goggles.[4][6]

Handling: Handle the powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.[6] Avoid contact with skin and eyes.[4] Wash hands thoroughly after

handling.[6]

Disposal: Dispose of waste materials according to local, state, and federal regulations.
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This protocol describes the preparation of 10 mL of a 100 mM N⁶-Benzoyladenine stock

solution in Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for this compound.[2][3][5]

Materials and Equipment:

N⁶-Benzoyladenine powder (CAS: 4005-49-6)

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

15 mL sterile conical tube or volumetric flask

Analytical balance

Spatula

Vortex mixer

Pipettes and sterile filter tips

Cryo-safe storage vials (1.5 mL)

Personal Protective Equipment (PPE)

Workflow Diagram:
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Preparation Phase

Solubilization Phase

Storage Phase

Start

1. Calculate Mass
(e.g., 239.2 mg for 10mL of 100mM)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Weigh Powder
(Use fume hood)

4. Add DMSO to Powder
(e.g., ~8 mL)

5. Vortex to Dissolve
(Warm gently if needed)

6. Bring to Final Volume
(Add DMSO to 10 mL)

7. Mix Thoroughly

8. Aliquot into Vials

9. Store at -20°C
(Protect from light)

End

Click to download full resolution via product page

Caption: Workflow for N⁶-Benzoyladenine stock solution preparation.
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Procedure:

Calculation:

Determine the mass of N⁶-Benzoyladenine needed.

Formula: Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight

( g/mol )

Example for 10 mL of 100 mM stock: Mass = 0.1 mol/L x 0.010 L x 239.2 g/mol = 0.2392 g

(or 239.2 mg)

Weighing:

Put on all required PPE.

In a chemical fume hood, place a weigh boat on the analytical balance and tare it.

Carefully weigh out the calculated mass of N⁶-Benzoyladenine powder.

Dissolution:

Transfer the weighed powder into a 15 mL conical tube or an appropriate volumetric flask.

Add approximately 80% of the final volume of DMSO (e.g., 8 mL for a 10 mL final volume).

Cap the tube securely and vortex at room temperature until the powder is completely

dissolved. If dissolution is slow, gentle warming in a water bath (30-40°C) may be applied,

consistent with the observation that solubility can be enhanced in warm solvent.[2]

Visually inspect the solution against a light source to ensure no solid particles remain.

Final Volume Adjustment:

Once the solid is fully dissolved, carefully add DMSO to reach the final desired volume of

10 mL.

Cap and invert the tube or flask several times to ensure the solution is homogeneous.
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Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots in sterile cryo-safe vials.

Label each vial clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C, protected from light. The solid compound is typically stored at

2-8°C.[2][3][5]

Application Notes
Solvent Choice: While DMSO is a common solvent, warm ethanol can also be used.[2] The

choice of solvent should be compatible with the intended downstream application (e.g., cell

culture, organic synthesis). Ensure the final concentration of the solvent is not toxic to the

experimental system.

Use in Media: When adding the stock solution to aqueous media (e.g., for plant tissue

culture), add it dropwise while stirring to prevent precipitation of the compound.

Stability: The stability of N⁶-Benzoyladenine in solution can vary. It is best practice to prepare

fresh stock solutions and use them within a few months. Always visually inspect for

precipitation before use. The solid powder is stable for years when stored correctly.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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